Cas no 215254-92-5 (tert-butyl N-(3-isocyanopropyl)carbamate)

• Product Name: tert-butyl N-(3-isocyanopropyl)carbamate
• CAS No: 215254-92-5
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 891861
• PubChem ID: 2757233
• Update Time: 2026-04-29

tert-butyl N-(3-isocyanopropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 3-(N-BUTOXYCARBONYLAMINO)PROPYLISOCYANIDE
• 3-(N-TERT-BUTOXYCARBONYLAMINO)PROPYLISOCYANIDE
• t-butyl 3-isocyanopropylcarbamate
• tert-butyl N-(3-isocyanopropyl)carbamate

• Inchi： InChI=1S/C9H16N2O2/c1-9(2,3)13-8(12)11-7-5-6-10-4/h5-7H2,1-3H3,(H,11,12)
• InChI Key： ZNWFHOKFUDYMDR-UHFFFAOYSA-N
• SMILES： CC(C)(OC(NCCC[N+]#[C-])=O)C

Computed Properties

• Exact Mass: 184.12100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 38.33000
• LogP: 1.44210

Additional information on tert-butyl N-(3-isocyanopropyl)carbamate

Introduction to tert-butyl N-(3-isocyanopropyl)carbamate (CAS No. 215254-92-5)

tert-butyl N-(3-isocyanopropyl)carbamate, identified by the Chemical Abstracts Service Number (CAS No.) 215254-92-5, is a specialized organic compound that has garnered attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of carbamates, which are widely recognized for their versatility in synthetic chemistry and biological applications. The unique structural features of tert-butyl N-(3-isocyanopropyl)carbamate, particularly the presence of a tert-butyl group and an isocyanopropyl moiety, make it a valuable intermediate in the development of novel molecules with potential therapeutic benefits.

The tert-butyl group is a well-known substituent in organic chemistry, characterized by its stability and resistance to hydrolysis. This property is particularly advantageous in pharmaceutical applications where metabolic stability is a critical factor. The isocyanopropyl moiety, on the other hand, introduces reactivity that can be exploited in various synthetic pathways, including the formation of urea derivatives and other heterocyclic compounds. These characteristics make tert-butyl N-(3-isocyanopropyl)carbamate a promising candidate for further exploration in drug discovery and molecular design.

In recent years, there has been significant interest in carbamates as pharmacophores due to their ability to modulate biological targets effectively. The structural motif of tert-butyl N-(3-isocyanopropyl)carbamate aligns well with this trend, as it combines the stability provided by the tert-butyl group with the reactivity of the isocyanopropyl moiety. This combination has been leveraged in several research endeavors aimed at developing novel therapeutic agents.

One notable area of research involving tert-butyl N-(3-isocyanopropyl)carbamate is its application in the synthesis of protease inhibitors. Proteases play a crucial role in various physiological processes, and their inhibition is often a key strategy in treating diseases such as cancer and inflammation. The carbamate functional group has been shown to interact effectively with the active sites of proteases, making it an ideal scaffold for inhibitor design. The stability offered by the tert-butyl group ensures that the inhibitor remains intact under physiological conditions, while the isocyanopropyl moiety provides a handle for further chemical modifications to enhance binding affinity and selectivity.

Another exciting application of tert-butyl N-(3-isocyanopropyl)carbamate is in the field of materials science, particularly in the development of polyurethane-based polymers. The isocyanopropyl group can undergo polymerization reactions with hydroxyl-functionalized monomers to form high-performance polymers with tailored properties. These polymers find applications in coatings, adhesives, and elastomers, where mechanical strength and chemical resistance are paramount.

Recent advancements in synthetic methodologies have also highlighted the utility of tert-butyl N-(3-isocyanopropyl)carbamate as a building block for more complex molecules. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce diverse functional groups at specific positions within the carbamate framework. This flexibility has enabled researchers to generate libraries of derivatives with varying biological activities, facilitating high-throughput screening for drug candidates.

The growing body of research on tert-butyl N-(3-isocyanopropyl)carbamate underscores its significance as a versatile intermediate in both academic and industrial settings. As our understanding of its reactivity and biological profile continues to expand, it is likely that this compound will play an increasingly important role in the development of new drugs and materials.

In conclusion, tert-butyl N-(3-isocyanopropyl)carbamate (CAS No. 215254-92-5) is a multifaceted compound with broad applications across multiple disciplines. Its unique structural features, combined with its reactivity and stability, make it an invaluable asset in pharmaceutical research and material science. As scientific exploration progresses, we can anticipate even more innovative uses for this compound, further solidifying its place as a cornerstone of modern chemical biology.